Cas no 1454585-06-8 (SR-3029)

SR-3029 structure
SR-3029 structure
Product name:SR-3029
CAS No:1454585-06-8
MF:C23H19F3N8O
MW:480.4452
MDL:MFCD30187527
CID:2601241

SR-3029 Chemical and Physical Properties

Names and Identifiers

    • SR-3029
    • N-((4,5-difluoro-1H-benzo[d]imidazol-2-yl)methyl)-9-(3-fluorophenyl)-2-morpholino-9H-purin-6-amine
    • SR 3029
    • (6,7-Difluoro-1H-benzoimidazol-2-ylmethyl)-[9-(3-fluoro-phenyl)-2-morpholin-4-yl-9H-purin-6-yl]-amine
    • N-((6,7-Difluoro-1H-benzo[d]imidazol-2-yl)methyl)-9-(3-fluorophenyl)-2-morpholino-9H-purin-6-amine
    • SR3029
    • BCP20656
    • BDBM50454220
    • s6544
    • N-[(6,7-Difluoro-1H-benzimidazol-2-yl)methyl]-9-(3
    • K0E
    • N-((4,5-difluoro-1H-benzo[d]imidazol-2-yl)meth
    • N-[(4,5-Difluoro-1H-benzimidazol-2-yl)methyl]-9-(3-fluorophenyl)-2-morpholin-4-ylpurin-6-amine
    • MDL: MFCD30187527
    • Inchi: 1S/C23H19F3N8O/c24-13-2-1-3-14(10-13)34-12-28-20-21(31-23(32-22(20)34)33-6-8-35-9-7-33)27-11-17-29-16-5-4-15(25)18(26)19(16)30-17/h1-5,10,12H,6-9,11H2,(H,29,30)(H,27,31,32)
    • InChI Key: CEBMEQPREMCWOL-UHFFFAOYSA-N
    • SMILES: FC1=C(C([H])=C([H])C2=C1N=C(C([H])([H])N([H])C1=C3C(=NC(=N1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])N(C1C([H])=C([H])C([H])=C(C=1[H])F)C([H])=N3)N2[H])F

Computed Properties

  • Exact Mass: 480.163392g/mol
  • Monoisotopic Mass: 480.163392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Molecular Weight: 480.4g/mol
  • Topological Polar Surface Area: 96.8

SR-3029 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

SR-3029 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
S684538-25mg
SR-3029
1454585-06-8
25mg
$810.00 2023-05-17
MedChemExpress
HY-100011-5mg
SR-3029
1454585-06-8 99.41%
5mg
¥1200 2024-04-20
DC Chemicals
DC9782-250 mg
SR-3029
1454585-06-8 >98%
250mg
$950.0 2022-02-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci22914-5mg
SR-3029
1454585-06-8 98%
5mg
¥1222.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci22914-10mg
SR-3029
1454585-06-8 98%
10mg
¥1988.00 2023-09-09
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T3972-10 mg
SR3029
1454585-06-8 100.00%
10mg
¥2260.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T3972-1 mL * 10 mM (in DMSO)
SR3029
1454585-06-8 100.00%
1 mL * 10 mM (in DMSO)
¥1487.00 2022-04-26
DC Chemicals
DC9782-100 mg
SR-3029
1454585-06-8 >98%
100mg
$550.0 2022-02-28
MedChemExpress
HY-100011-10mM*1mLinDMSO
SR-3029
1454585-06-8 99.05%
10mM*1mLinDMSO
¥1691 2022-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T3972-2 mg
SR3029
1454585-06-8 100.00%
2mg
¥783.00 2022-04-26

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